7-Methyluric Acid
7-Methyluric Acid
7-Methyluric acid, also known as 7-methylate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7-Methyluric acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 7-Methyluric acid has been primarily detected in urine. 7-Methyluric acid can be biosynthesized from 7-methylxanthine; which is catalyzed by the enzyme xanthine dehydrogenase/oxidase. In humans, 7-methyluric acid is involved in the caffeine metabolism pathway.
7-Methyluric acid is an oxopurine.
7-Methyluric acid is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
612-37-3
VCID:
VC0028108
InChI:
InChI=1S/C6H6N4O3/c1-10-2-3(8-6(10)13)7-5(12)9-4(2)11/h1H3,(H3,7,8,9,11,12,13)
SMILES:
CN1C2=C(NC(=O)NC2=O)NC1=O
Molecular Formula:
C6H6N4O3
Molecular Weight:
182.14 g/mol
7-Methyluric Acid
CAS No.: 612-37-3
Reference Standards
VCID: VC0028108
Molecular Formula: C6H6N4O3
Molecular Weight: 182.14 g/mol
| CAS No. | 612-37-3 |
|---|---|
| Product Name | 7-Methyluric Acid |
| Molecular Formula | C6H6N4O3 |
| Molecular Weight | 182.14 g/mol |
| IUPAC Name | 7-methyl-3,9-dihydropurine-2,6,8-trione |
| Standard InChI | InChI=1S/C6H6N4O3/c1-10-2-3(8-6(10)13)7-5(12)9-4(2)11/h1H3,(H3,7,8,9,11,12,13) |
| Standard InChIKey | YHNNPKUFPWLTOP-UHFFFAOYSA-N |
| SMILES | CN1C2=C(NC(=O)NC2=O)NC1=O |
| Canonical SMILES | CN1C2=C(NC(=O)NC2=O)NC1=O |
| Appearance | Assay:≥98%A crystalline solid |
| Physical Description | Solid |
| Description | 7-Methyluric acid, also known as 7-methylate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7-Methyluric acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 7-Methyluric acid has been primarily detected in urine. 7-Methyluric acid can be biosynthesized from 7-methylxanthine; which is catalyzed by the enzyme xanthine dehydrogenase/oxidase. In humans, 7-methyluric acid is involved in the caffeine metabolism pathway. 7-Methyluric acid is an oxopurine. |
| Synonyms | 7,9-Dihydro-7-methyl-1H-purine-2,6,8(3H)-trione; N7-Methyluric Acid; |
| PubChem Compound | 69160 |
| Last Modified | Nov 11 2021 |
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